Cas no 1192358-66-9 (2-azido-N-(propan-2-yl)acetamide)

• Product Name: 2-azido-N-(propan-2-yl)acetamide
• CAS No: 1192358-66-9
• MF: C₅H₁₀N₄O
• MW: 142.159100055695
• CID: 4774439
• Update Time: 2025-10-31

2-azido-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-azido-N-propan-2-ylacetamide
• 2-azido-N-(propan-2-yl)acetamide

• Inchi： 1S/C5H10N4O/c1-4(2)8-5(10)3-7-9-6/h4H,3H2,1-2H3,(H,8,10)
• InChI Key： RJJDBUUTMSOQPO-UHFFFAOYSA-N
• SMILES： O=C(CN=[N+]=[N-])NC(C)C

Computed Properties

• Exact Mass: 142.08546096 g/mol
• Monoisotopic Mass: 142.08546096 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.5
• Molecular Weight: 142.16

Additional information on 2-azido-N-(propan-2-yl)acetamide

Introduction to 2-azido-N-(propan-2-yl)acetamide (CAS No. 1192358-66-9)

2-azido-N-(propan-2-yl)acetamide, identified by its Chemical Abstracts Service (CAS) number 1192358-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of azido-containing amides, which are widely recognized for their versatile applications in synthetic chemistry, medicinal chemistry, and biodegradation studies. The structural features of this molecule, particularly the presence of an azido group and a propyl substituent, make it a valuable intermediate in the synthesis of more complex molecules.

The azido functional group (–N₃) is a critical feature of 2-azido-N-(propan-2-yl)acetamide, as it serves as a versatile handle for further chemical modifications. Azidos are commonly employed in cross-coupling reactions, such as the Sonogashira coupling and the Stille coupling, which are pivotal in constructing carbon-carbon bonds. Additionally, the azido group can undergo decomposition to release nitrogen gas, a process that is exploited in certain applications to generate reactive intermediates or to facilitate controlled degradation of polymers.

The propyl substituent in 2-azido-N-(propan-2-yl)acetamide contributes to the compound's solubility and reactivity profile. The N-(propan-2-yl) moiety enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug discovery efforts. Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents, particularly in addressing challenges related to bacterial resistance and inflammation.

In recent years, 2-azido-N-(propan-2-yl)acetamide has been explored as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel antibiotics that target resistant bacterial strains. The azido group allows for selective functionalization, enabling the construction of complex scaffolds that mimic natural products with potent biological activity. Furthermore, the propyl chain provides steric hindrance that can modulate binding affinity to biological targets, making it an essential component in rational drug design.

One of the most compelling aspects of 2-azido-N-(propan-2-yl)acetamide is its role in green chemistry initiatives. The ability to incorporate azido groups into molecular frameworks while maintaining high yields and selectivity aligns with the principles of sustainable chemistry. Recent advancements in catalytic systems have enabled more efficient transformations involving azidos, reducing waste and energy consumption. These developments are particularly relevant in industrial settings where cost-effectiveness and environmental impact are critical considerations.

The pharmaceutical industry has also leveraged 2-azido-N-(propan-2-yl)acetamide for its potential in developing targeted therapeutics. Researchers have demonstrated its utility in creating prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. The stability of the azido group under normal conditions but its facile decomposition under pathological conditions makes it an ideal candidate for such applications. This approach has shown promise in improving drug delivery systems and enhancing therapeutic efficacy.

Moreover, 2-azido-N-(propan-2-yl)acetamide has found applications beyond pharmaceuticals. In materials science, for example, it has been used to synthesize polymers with controlled degradation profiles. The azido group can be selectively cleaved under specific conditions, allowing for the creation of biodegradable materials that are useful in medical implants and environmental remediation efforts. These applications underscore the versatility of this compound and its potential impact across multiple disciplines.

Recent research has also highlighted the role of 2-azido-N-(propan-2-yl)acetamide in computational chemistry and molecular modeling. The unique electronic properties of the azido group make it an attractive candidate for studying charge transfer processes and reaction mechanisms. By integrating experimental data with computational methods, scientists can gain deeper insights into how this compound interacts with other molecules, paving the way for more informed drug design strategies.

In conclusion, 2-azido-N-(propan-2-yl)acetamide (CAS No. 1192358-66-9) is a multifaceted compound with significant potential across various scientific domains. Its structural features enable diverse chemical modifications, making it a valuable tool in synthetic chemistry and drug development. As research continues to uncover new applications for this molecule, its importance is likely to grow further, contributing to advancements in medicine, materials science, and environmental science.